Cas no 888013-48-7 (5-(6-O-D-Apio-β-D-furanosyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-methoxy-2H-1-benzopyran-2-one)

• Product Name: 5-(6-O-D-Apio-β-D-furanosyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-methoxy-2H-1-benzopyran-2-one
• CAS No: 888013-48-7
• MF: C₂₇H₃₀O₁₅
• MW: 594.518109798431
• CID: 4718616
• PubChem ID: 11527213
• Update Time: 2024-03-01

5-(6-O-D-Apio-β-D-furanosyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-methoxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[(6-O-D-Apio-β-D-furanosyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-methoxy-2H-1-benzopyran-2-one
• 888013-48-7
• 5-[(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-methoxy-2H-1-benzopyran-2-one
• CHEMBL2335913
• 5-(6-O-D-Apio-β-D-furanosyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C27H30O15/c1-37-12-5-16-20(13(7-19(31)40-16)11-2-3-14(29)15(30)4-11)17(6-12)41-25-23(34)22(33)21(32)18(42-25)8-38-26-24(35)27(36,9-28)10-39-26/h2-7,18,21-26,28-30,32-36H,8-10H2,1H3
• InChI Key： KNCNSYQYJUBLPW-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C(C3C=C(O)C(O)=CC=3)=CC(O2)=O)=C(OC2C(O)C(O)C(O)C(COC3C(O)C(CO)(O)CO3)O2)C=1

Computed Properties

• Exact Mass: 594.15847025g/mol
• Monoisotopic Mass: 594.15847025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 234Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides
• Natural Products and Extracts Plant Extracts Plant based Hintonia standleyana